Cas no 111641-17-9 (4-(Piperazin-1-yl)-2,6-di(pyrrolidin-1-yl)pyrimidine)

4-(Piperazin-1-yl)-2,6-di(pyrrolidin-1-yl)pyrimidine is a heterocyclic compound featuring a central pyrimidine core substituted with piperazine and pyrrolidine groups. This structure imparts significant versatility in coordination chemistry and pharmaceutical applications, particularly as a ligand or intermediate in drug discovery. The presence of multiple nitrogen donors enhances its binding affinity for metal ions, making it useful in catalysis or material science. Its rigid yet tunable framework allows for modifications to optimize properties such as solubility or reactivity. The compound’s stability and synthetic accessibility further contribute to its utility in research and industrial settings, particularly in the development of bioactive molecules or functional materials.

4-(Piperazin-1-yl)-2,6-di(pyrrolidin-1-yl)pyrimidine structure

111641-17-9 structure

Product Name:4-(Piperazin-1-yl)-2,6-di(pyrrolidin-1-yl)pyrimidine

CAS No:111641-17-9

MF:C₁₆H₂₆N₆

MW:302.417842388153

MDL:MFCD00143210

CID:129345

PubChem ID:14585243

Update Time:2025-05-27

4-(Piperazin-1-yl)-2,6-di(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-(Piperazin-1-yl)-2,6-di(pyrrolidin-1-yl)pyrimidine
- 4-(PIPERAZIN-1-YL)-2,6-DI-(PYRROLIDIN-1-YL)-PYRIMIDINE
- 4‐(PIPERAZIN‐1‐YL)‐2,6‐DI‐(PYRROLIDIN‐1‐YL)‐PYRIMIDINE
- Pyrimidine,4-(1-piperazinyl)-2,6-di-1-pyrrolidinyl-
- 1-[2,6-di(1-pyrrolidinyl)-4-pyrimidinyl]piperazine
- 1-[2,6-di(l-pyrrolidinyl)-4-pyrimidinyl]piperazine
- 2,4-bis(1-pyrrolidinyl)-6-(1-piperazinyl)-pyrimidine
- 2,4-bis(pyrrolidin-1-yl)-6-(piperazin-1-yl)pyrimidine
- 2,4-di(1-pyrrolidinyl)-6-(1-piperazinyl)pyrimidine
- ACMC-1C9LZ
- AG-D-30180
- AGN-PC-001WAE
- AK-56196
- KB-239147
- N-[2,6-bis(pyrrolidin-1-yl)pyrimidin-4-yl]piperazine
- P67404
- BDBM50200550
- 4-[2,6-Bis(1-pyrrolidinyl)4-pyrimidinyl]piperazine
- 4-[2,6-Bis(1-pyrrolidinyl)-4-pyrimidinyl]piperazine
- 2,6-bis(1-pyrrolidinyl)-4-(1-piperazinyl)pyrimidine
- DTXSID70561916
- 111641-17-9
- 1-[(2,6-dipyrrolidin-1-yl)pyrimidin-4-yl]piperazine
- 2,4-di-(1-pyrrolidinyl)-6-(1-piperazinyl)pyrimidine
- CHEMBL3905486
- 4-piperazin-1-yl-2,6-dipyrrolidin-1-ylpyrimidine
- 4-(1-piperazinyl)-2,6-di-1-pyrrolidinylpyrimidine
- SCHEMBL6505711
- XTPTVAPEXHUUDR-UHFFFAOYSA-N
- 1-(3-TRIFLUOROBENZENE)PIPERAZINEHYDROBROMIDE
- MDL： MFCD00143210
- Inchi： 1S/C16H26N6/c1-2-8-20(7-1)14-13-15(21-11-5-17-6-12-21)19-16(18-14)22-9-3-4-10-22/h13,17H,1-12H2
- InChI Key： XTPTVAPEXHUUDR-UHFFFAOYSA-N
- SMILES： N1(C2C=C(N=C(N=2)N2CCCC2)N2CCNCC2)CCCC1

Computed Properties

Exact Mass: 302.22218
Monoisotopic Mass: 302.22189485g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 347
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 47.5Å²

Experimental Properties

Density: 1.194
Boiling Point: 553.2°Cat760mmHg
Flash Point: 288.4°C
Refractive Index: 1.597
PSA: 47.53
LogP: 1.61040

4-(Piperazin-1-yl)-2,6-di(pyrrolidin-1-yl)pyrimidine Pricemore >>

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